Cas no 954230-39-8 (ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate)

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate structure
954230-39-8 structure
Product Name:ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
CAS No:954230-39-8
MF:C13H12FNO3
MW:249.237687110901
MDL:MFCD09756447
CID:803249
PubChem ID:22309061
Update Time:2025-04-19

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate
    • 3-(4-FLUORO-PHENYL)-5-METHYL-ISOXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • 4-Isoxazolecarboxylic acid, 3-(4-fluorophenyl)-5-methyl-, ethyl ester
    • ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
    • 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylic acid ethyl ester
    • 3-(4-fluorophenyl)-5-methyl-4-Isoxazolecarboxylicacid ethylester
    • QQZTUBJEZZHCKF-UHFFFAOYSA-N
    • 6434AC
    • SY107295
    • AKOS005255701
    • DS-16431
    • 954230-39-8
    • MFCD09756447
    • Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate, AldrichCPR
    • SCHEMBL286034
    • A19352
    • FT-0659169
    • ethyl3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate
    • DTXSID20624545
    • MDL： MFCD09756447
    • Inchi： 1S/C13H12FNO3/c1-3-17-13(16)11-8(2)18-15-12(11)9-4-6-10(14)7-5-9/h4-7H,3H2,1-2H3
    • InChI Key： QQZTUBJEZZHCKF-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C1C(C(=O)OCC)=C(C)ON=1

Computed Properties

  • Exact Mass: 249.08000
  • Monoisotopic Mass: 249.08012141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 2.8

Experimental Properties

  • Melting Point: 58-59℃
  • Boiling Point: 370.5°C at 760 mmHg
  • PSA: 52.33000
  • LogP: 2.96580

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Security Information

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Pricemore >>

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ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Production Method

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